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Audience: Researchers, scientists, and drug development professionals.

Core Focus: A comparative analysis of the signaling mechanisms initiated by endogenous
Adrenocorticotropic Hormone (ACTH) and its synthetic analogue, Tetracosactide
Hexaacetate. This guide details the molecular interactions, downstream pathways,
comparative bioactivity, and the experimental protocols used for their characterization.

Introduction and Molecular Profiles

Adrenocorticotropic hormone (ACTH) is a pivotal regulator of the hypothalamic-pituitary-adrenal
(HPA) axis, primarily stimulating the adrenal cortex to produce and secrete glucocorticoids.[1]
[2] Its synthetic counterpart, Tetracosactide, is widely used for both diagnostic and therapeutic
purposes.[3][4][5] Understanding the nuanced differences and similarities in their signaling is
crucial for clinical applications and drug development.

e Endogenous ACTH (Corticotropin): A 39-amino acid peptide hormone derived from the
precursor protein pro-opiomelanocortin (POMC).[2][4] Its biological activity resides in the N-
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terminal region.[4]

o Tetracosactide Hexaacetate (Cosyntropin/Synacthen): A synthetic polypeptide consisting of
the first 24 amino acids of the native ACTH sequence.[3][5][6] This N-terminal fragment is
sufficient to elicit the full spectrum of steroidogenic activity.[3]

Both molecules exert their effects by binding to the Melanocortin-2 Receptor (MC2R), a G
protein-coupled receptor (GPCR).[2][7]

The MC2R Signaling Complex: Receptor and
Accessory Protein

The activation of adrenal steroidogenesis is not mediated by the MC2R alone. A critical
accessory protein is required for its proper function.

e Melanocortin-2 Receptor (MC2R): A class A GPCR primarily expressed in the adrenal cortex.
[71[8] Unlike other melanocortin receptors that can bind various melanocortins (e.g., a-MSH),
the MC2R is uniquely specific for ACTH.[8]

e Melanocortin Receptor Accessory Protein (MRAP): A small, single-pass transmembrane
protein that is absolutely essential for MC2R function.[9][10][11] MRAP exists as an unusual
antiparallel homodimer.[9][10] Its functions are twofold:

o Trafficking: MRAP is required to transport the MC2R from the endoplasmic reticulum to the
plasma membrane. Without MRAP, the receptor is retained intracellularly and degraded.[1]
[91[10]

o Signaling: At the cell surface, MRAP remains associated with MC2R and is indispensable
for ligand binding and subsequent signal transduction.[9][10][11] Specific domains in the
N-terminus of MRAP are crucial for signaling but not for trafficking.[9]

Mutations in either the MC2R or MRAP gene can lead to Familial Glucocorticoid Deficiency
(FGD), a condition characterized by ACTH resistance.[1][8]

Comparative Signaling Pathways
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Both endogenous ACTH and Tetracosactide activate the MC2R, initiating downstream signaling
cascades. While their primary mechanism is identical, the potential for subtle differences in
downstream signaling or receptor regulation exists.

Canonical GsIcAMP/PKA Pathway

This is the principal and most well-characterized signaling pathway for both ligands.

e Binding and Activation: ACTH or Tetracosactide binds to the MC2R-MRAP complex on the
surface of adrenocortical cells.[2]

e G Protein Coupling: Ligand binding induces a conformational change in the receptor, leading
to the activation of the heterotrimeric Gs protein.[2][12]

o Adenylyl Cyclase Activation: The activated Gas subunit stimulates adenylyl cyclase, an
enzyme that converts ATP into cyclic adenosine monophosphate (CAMP).[11][12]

o PKA Activation: Elevated intracellular cAMP levels activate Protein Kinase A (PKA).[2]

o Steroidogenesis: PKA phosphorylates numerous downstream targets, including the
Steroidogenic Acute Regulatory (StAR) protein and various transcription factors (e.g.,
CREB).[2][13] This cascade increases the transport of cholesterol into the mitochondria and
upregulates the expression of steroidogenic enzymes, culminating in the synthesis and
secretion of cortisol and other corticosteroids.[2]

Canonical | Gs/CAMP/PKA Pathway
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Canonical ACTH/Tetracosactide Signaling Pathway.

Non-Canonical and Alternative Signhaling

While cAMP is the primary second messenger, evidence suggests that ACTH can activate
other signaling pathways, which may contribute to its diverse cellular effects.[14]

 MAPK/ERK Pathway: ACTH has been shown to induce the phosphorylation and activation of
the ERK 1/2 cascade in adrenal cells.[15] This pathway is typically associated with cell
growth and differentiation. The activation can be time-dependent, suggesting a role in the
long-term trophic effects of ACTH on the adrenal gland.[15]

e Calcium Signaling: ACTH can also induce calcium (Ca?*) influx, which interacts with the
cAMP pathway through positive feedback loops to enhance steroid secretion.[13][14]

e [(-Arrestin Pathway: Like many GPCRs, MC2R may engage B-arrestins following activation.
B-arrestins can mediate receptor desensitization and internalization, but they can also act as
scaffolds for distinct signaling cascades, a process known as biased agonism.[16][17]
Whether endogenous ACTH and Tetracosactide exhibit biased agonism at the MC2R,
potentially favoring G protein or B-arrestin pathways differently, is an area for further
investigation.

Potential Non-Canonical Signaling
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Potential Non-Canonical Signaling Pathways.
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Quantitative Comparison of Bioactivity

While both ligands activate the same primary pathway, their quantitative effects are of key
interest. Tetracosactide is designed to mimic the acute steroidogenic effect of endogenous
ACTH. Studies comparing the two generally show a comparable and robust cortisol response

in healthy individuals.
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Endogenous ACTH Tetracosactide (1-
Parameter Notes
(1-39) 24)
Both require the
o MC2R/MRAP MC2R/MRAP MRAP accessory
Binding Target ) o
Complex Complex protein for binding and

function.[9][11]

Primary Effect

Stimulation of
Corticosteroid

Synthesis

Stimulation of
Corticosteroid

Synthesis

Both stimulate
glucocorticoid,
mineralocorticoid, and
androgen production.
[6][18]

In Vivo Cortisol

Response

Dose-dependent

increase

Dose-dependent

increase

In healthy volunteers,
250 pg of
Tetracosactide
produces a peak
cortisol response
comparable to porcine
ACTH.[19]

Peak Cortisol
(Healthy)

~31.59 (£6.4) pg/dL
(Porcine ACTH)

~32.65 (+7.76) pg/dL

Data from a
comparative study in
healthy volunteers
shows no significant
difference in peak

response.[19]

Immunogenicity

Generally low

(endogenous)

Can induce anti-ACTH
antibodies after
repeated
administration,
potentially leading to
adverse reactions or
resistance.[20][21]

Detailed Experimental Protocols
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Characterizing and comparing the signaling of ACTH and Tetracosactide involves several key
in vitro assays.

cAMP Accumulation Assay

This assay directly measures the production of the key second messenger, cAMP, following
receptor activation.

o Objective: To quantify the potency (ECso) and efficacy (Emax) of ACTH and Tetracosactide in
stimulating cAMP production.

e Cell Line: Human Embryonic Kidney (HEK293) or Chinese Hamster Ovary (CHO) cells co-
transfected to express human MC2R and MRAP. Adrenocortical cell lines like H295R can
also be used.[22]

e Protocol Outline:

o Cell Seeding: Plate cells in a 96- or 384-well plate and culture overnight to allow
adherence.[23][24]

o Serum Starvation: Incubate cells in serum-free media for several hours to reduce basal
signaling activity.

o PDE Inhibition: Pre-treat cells with a phosphodiesterase (PDE) inhibitor, such as IBMX or
Ro 20-1724, for 15-30 minutes. This prevents the degradation of cAMP and enhances
signal accumulation.[25]

o Ligand Stimulation: Add serial dilutions of Endogenous ACTH or Tetracosactide to the
wells and incubate for a defined period (e.g., 30 minutes) at room temperature or 37°C.
[25]

o Cell Lysis: Add lysis buffer to stop the reaction and release intracellular cAMP.[25]

o cAMP Detection: Quantify CAMP levels using a competitive immunoassay kit, such as
HTRF (Homogeneous Time-Resolved Fluorescence), AlphaScreen, or ELISA, following
the manufacturer's instructions.[25]
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o Data Analysis: Generate a standard curve using known cAMP concentrations. Plot the
agonist concentration versus the cAMP response and fit the data to a sigmoidal dose-
response curve to determine ECso and Emax values.[25]

ERK1/2 Phosphorylation Assay (Western Blot)

This assay measures the activation of the MAPK/ERK pathway.

» Objective: To detect and quantify the phosphorylation of ERK1/2 in response to ligand
stimulation.

e Protocol Outline:

o Cell Culture and Treatment: Seed cells (e.g., adrenal cell line) in 6-well plates. After
reaching 70-80% confluency, serum-starve the cells overnight.[26] Treat cells with ACTH,
Tetracosactide, or vehicle for various time points (e.g., 5, 15, 30, 60 minutes).[15]

o Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease
and phosphatase inhibitors to preserve protein phosphorylation states.

o Protein Quantification: Determine the total protein concentration of each lysate using a
BCA or Bradford assay.

o SDS-PAGE: Load equal amounts of protein (e.g., 10-20 ug) onto an SDS-polyacrylamide
gel and separate the proteins by electrophoresis.[27]

o Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose
membrane.[26]

o Blocking: Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour to prevent
non-specific antibody binding.[26][27]

o Primary Antibody Incubation: Incubate the membrane overnight at 4°C with a primary
antibody specific for phosphorylated ERK1/2 (p-ERK).[26]

o Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-
conjugated secondary antibody for 1 hour at room temperature.[27]
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o Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein
bands using a digital imager.[26]

o Stripping and Re-probing: To normalize for protein loading, strip the membrane to remove
the first set of antibodies and re-probe with an antibody for total ERK1/2.[26][27][28]

o Densitometry: Quantify the band intensities and express the results as the ratio of p-ERK
to total ERK.[28]

Steroidogenesis Assay

This functional assay measures the primary biological output: hormone production.

o Objective: To quantify the production of steroid hormones (e.g., cortisol, corticosterone) by
adrenal cells in response to ACTH or Tetracosactide.

e Cell Line: Human H295R adrenocortical carcinoma cell line, which expresses all the key
enzymes for steroidogenesis.[29][30][31]

e Protocol Outline (based on OECD TG 456):[29][31]

o Cell Seeding: Plate H295R cells in 24-well plates and allow them to acclimate for 24
hours.[30][32]

o Chemical Exposure: Replace the medium with fresh medium containing various
concentrations of ACTH or Tetracosactide. Include a vehicle control and positive/negative
controls (e.g., forskolin as an inducer).[32][33]

o Incubation: Expose the cells to the compounds for a 48-hour period.[30][32]

o Medium Collection: At the end of the exposure, collect the cell culture medium from each
well for hormone analysis.[32]

o Cell Viability: Assess cell viability in each well using an assay like MTT to ensure that
changes in hormone levels are not due to cytotoxicity.[30]

o Hormone Quantification: Measure the concentration of cortisol or other steroids in the
collected medium using highly sensitive methods like LC-MS/MS (Liquid Chromatography-
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Tandem Mass Spectrometry) or specific ELISA kits.[31][32]

o Data Analysis: Normalize hormone production to the vehicle control and plot
concentration-response curves to compare the steroidogenic efficacy of the ligands.
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General Experimental Workflow for Ligand Comparison
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Summary and Implications

Endogenous ACTH and its synthetic analogue, Tetracosactide, operate through an identical
primary signaling mechanism: activation of the MC2R/MRAP complex leading to a Gs-
mediated increase in CAMP and subsequent steroidogenesis. The N-terminal 1-24 amino acid
sequence of Tetracosactide is sufficient for full agonist activity, producing a cortisol response in
vivo that is quantitatively similar to that of the full-length hormone.

For researchers and drug developers, the key takeaways are:

o Equivalency in Primary Action: For acute diagnostic and therapeutic purposes targeting
steroidogenesis, Tetracosactide is an effective and functionally equivalent substitute for
endogenous ACTH.

o The MRAP Prerequisite: Any in vitro model system designed to study ACTH/Tetracosactide
signaling must co-express functional MRAP with the MC2R.

o Potential for Nuanced Differences: While the canonical pathway is dominant, potential
differences in non-canonical signaling (e.g., ERK activation, (3-arrestin bias) or
immunogenicity could exist between the full-length hormone and the 1-24 fragment, which
may have implications for long-term therapeutic use or extra-adrenal effects.[20][34] Future
research focusing on biased agonism and the characterization of extra-adrenal MC2R
signaling could reveal novel therapeutic opportunities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. MRAP gene: MedlinePlus Genetics [medlineplus.gov]

2. ACTH Action on the Adrenals - Endotext - NCBI Bookshelf [ncbi.nlm.nih.gov]

3. Adrenocorticotropic hormone (medication) - Wikipedia [en.wikipedia.org]

4. taylorandfrancis.com [taylorandfrancis.com]

© 2026 BenchChem. All rights reserved. 12 /15 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4949547/
https://pubmed.ncbi.nlm.nih.gov/34489864/
https://www.benchchem.com/product/b12708421?utm_src=pdf-custom-synthesis#bc-rfq
https://medlineplus.gov/genetics/gene/mrap/
https://www.ncbi.nlm.nih.gov/books/NBK279118/
https://en.wikipedia.org/wiki/Adrenocorticotropic_hormone_(medication)
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Pharmaceutical_medicine/Tetracosactide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12708421?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Foundational & Exploratory

Check Availability & Pricing

5. Comparative effects of methylprednisolone and tetracosactide (ACTH1-24) on
ischemia/reperfusion injury of the rabbit spinal cord - PMC [pmc.ncbi.nlm.nih.gov]

6. medsafe.govt.nz [medsafe.govt.nz]
7. ACTH receptor - Wikipedia [en.wikipedia.org]
8. ec.bioscientifica.com [ec.bioscientifica.com]

9. Adrenocorticotropic Hormone (ACTH) Responses Require Actions of the Melanocortin-2
Receptor Accessory Protein on the Extracellular Surface of the Plasma Membrane - PMC
[pmc.ncbi.nlm.nih.gov]

10. Frontiers | Stability and Turnover of the ACTH Receptor Complex [frontiersin.org]

11. Structure and Function of the Melanocortin2 Receptor Accessory Protein MRAP - PMC
[pmc.ncbi.nlm.nih.gov]

12. ACTH Receptor (MC2R) Specificity: What Do We Know About Underlying Molecular
Mechanisms? - PMC [pmc.ncbi.nlm.nih.gov]

13. Frontiers | Non-Canonical Effects of ACTH: Insights Into Adrenal Insufficiency
[frontiersin.org]

14. Mechanism of action of ACTH: beyond cAMP - PubMed [pubmed.ncbi.nim.nih.gov]

15. ACTH modulates ERK phosphorylation in the adrenal gland in a time-dependent manner
- PubMed [pubmed.ncbi.nlm.nih.gov]

16. Canonical and Noncanonical Signaling Roles of B-Arrestins in Inflammation and
Immunity - PubMed [pubmed.ncbi.nlm.nih.gov]

17. Arrestin Development: Emerging Roles for B-arrestins in Developmental Signaling
Pathways - PMC [pmc.ncbi.nlm.nih.gov]

18. rss.medsinfo.com.au [rss.medsinfo.com.au]

19. It is Time to Carpe Diem with Porcine ACTH — A Comparison of Porcine Sequence
Corticotropin to Tetracosactide Hexaacetate in Testing the Hypothalamic Pituitary Adrenal
Axis in Healthy Individuals - PMC [pmc.ncbi.nim.nih.gov]

20. Spontaneous and tetracosactide-induced anti-ACTH antibodies in man - PMC
[pmc.ncbi.nlm.nih.gov]

21. Spontaneous and tetracosactide-induced anti-ACTH antibodies in man - PubMed
[pubmed.ncbi.nim.nih.gov]

22. Melanocortin 2 receptor accessory protein - Wikipedia [en.wikipedia.org]

23. bpsbioscience.com [bpsbioscience.com]

© 2026 BenchChem. All rights reserved. 13/15 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6209702/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6209702/
https://www.medsafe.govt.nz/profs/datasheet/s/synacthendepot.pdf
https://en.wikipedia.org/wiki/ACTH_receptor
https://ec.bioscientifica.com/view/journals/ec/8/7/EC-19-0190.xml
https://pmc.ncbi.nlm.nih.gov/articles/PMC4646036/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4646036/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4646036/
https://www.frontiersin.org/journals/endocrinology/articles/10.3389/fendo.2019.00491/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC2677758/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2677758/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5292628/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5292628/
https://www.frontiersin.org/journals/endocrinology/articles/10.3389/fendo.2021.701263/full
https://www.frontiersin.org/journals/endocrinology/articles/10.3389/fendo.2021.701263/full
https://pubmed.ncbi.nlm.nih.gov/12768543/
https://pubmed.ncbi.nlm.nih.gov/15666809/
https://pubmed.ncbi.nlm.nih.gov/15666809/
https://pubmed.ncbi.nlm.nih.gov/28950948/
https://pubmed.ncbi.nlm.nih.gov/28950948/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3221601/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3221601/
https://rss.medsinfo.com.au/iy/pi.cfm?product=iypsynac
https://pmc.ncbi.nlm.nih.gov/articles/PMC6166546/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6166546/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6166546/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4949547/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4949547/
https://pubmed.ncbi.nlm.nih.gov/25880719/
https://pubmed.ncbi.nlm.nih.gov/25880719/
https://en.wikipedia.org/wiki/Melanocortin_2_receptor_accessory_protein
https://bpsbioscience.com/media/wysiwyg/Imtx/79381.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12708421?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 24. revvity.com [revvity.com]
e 25. benchchem.com [benchchem.com]
e 26. benchchem.com [benchchem.com]

e 27. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled
receptors - PMC [pmc.ncbi.nlm.nih.gov]

e 28. researchgate.net [researchgate.net]

e 29. catalog.labcorp.com [catalog.labcorp.com]

¢ 30. epa.gov [epa.gov]

e 31. labcorp.com [labcorp.com]

e 32. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]

e 33. High-Throughput H295R Steroidogenesis Assay: Utility as an Alternative and a Statistical
Approach to Characterize Effects on Steroidogenesis - PMC [pmc.ncbi.nlm.nih.gov]

¢ 34. Non-Canonical Effects of ACTH: Insights Into Adrenal Insufficiency - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to Endogenous ACTH
versus Tetracosactide Hexaacetate Signaling]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b12708421/docs#an-in-depth-technical-guide-to-
endogenous-acth-versus-tetracosactide-hexaacetate-signaling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 14 /15 Tech Support


https://www.revvity.com/blog/cell-preparation-key-step-successful-camp-assays
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_cAMP_Accumulation_Assay_for_Adenosine_Receptor_Agonists.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Western_Blot_Analysis_of_ERK_Phosphorylation_after_Rasfonin_Treatment.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7115865/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7115865/
https://www.researchgate.net/post/Western-blot-band-for-Erk-and-phophop-Erk
https://catalog.labcorp.com/toxicology/gene/oecd-456-h295r-steriodogenesis-assay
https://www.epa.gov/sites/default/files/2015-07/documents/final_890.1550_steroidogenesis_assay_sep_8.1.11.pdf
https://www.labcorp.com/education-events/articles/using-lc-msms-optimize-oecd-456-h295r-steroidogenesis-assay-sensitive-and-selective-detection
https://jeodpp.jrc.ec.europa.eu/ftp/jrc-opendata/EURL-ECVAM/datasets/DBALM/LATEST/online/DBALM_docs/456_M_Steroidogenesis%20assay%20using%20H295R%20cell%20line.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10716795/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10716795/
https://pubmed.ncbi.nlm.nih.gov/34489864/
https://pubmed.ncbi.nlm.nih.gov/34489864/
https://www.benchchem.com/product/b12708421/docs#an-in-depth-technical-guide-to-endogenous-acth-versus-tetracosactide-hexaacetate-signaling
https://www.benchchem.com/product/b12708421/docs#an-in-depth-technical-guide-to-endogenous-acth-versus-tetracosactide-hexaacetate-signaling
https://www.benchchem.com/product/b12708421/docs#an-in-depth-technical-guide-to-endogenous-acth-versus-tetracosactide-hexaacetate-signaling
https://www.benchchem.com/product/b12708421/docs#an-in-depth-technical-guide-to-endogenous-acth-versus-tetracosactide-hexaacetate-signaling
https://www.benchchem.com/product/b12708421?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12708421?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 15/15 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12708421?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

